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Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dazomet in various

organic solvents. Dazomet, a crystalline solid, is a broad-spectrum biocide used as a soil

fumigant, nematicide, fungicide, and herbicide.[1] Its efficacy is linked to its decomposition into

the active compound, methyl isothiocyanate (MITC), in the presence of moisture.[2]

Understanding its solubility in organic solvents is critical for formulation development, analytical

method development, and for assessing its environmental fate and transport.

Quantitative Solubility Data
The solubility of dazomet has been determined in a range of organic solvents. The following

table summarizes the available quantitative data, primarily at 20°C. It is important to note that

dazomet is sensitive to temperatures above 50°C and moisture, which can lead to its

degradation.[2][3]
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Organic
Solvent

Solubility (
g/100 mL)

Solubility
(g/kg)

Temperature
(°C)

Reference

Acetone 13.1[3] 173[2][3] 20 [2][3]

Benzene - 51[2][3] 20 [2][3]

Chloroform 30[3] 391[2][3] 20 [2][3]

Cyclohexane - 400[2][3] 20 [2][3]

Diethyl Ether - 6[2][3] 20 [2][3]

Dimethylformami

de
30[3] - Not Specified [3]

Dimethyl

Sulfoxide
30[3] - Not Specified [3]

Dioxane 8.0[3] - Not Specified [3]

Ethanol 3.0[3] 15[2][3] 20 [2][3]

Ethyl Acetate -
28.5 (28500

mg/L)[4]
20 [4]

Ethylene Glycol 3.0[3] - Not Specified [3]

Ethylene Glycol

Monomethyl

Ether

5.0[3] - Not Specified [3]

Isopropanol 0.5[3] - Not Specified [3]

Trichloroethylene 30.0[3] - Not Specified [3]

Xylene 1.1[3] - Not Specified [3]

Note: Some sources report solubility in g/100 ml while others use g/kg. For solvents with known

densities, approximate conversions can be made, but the original reported values are

presented here for accuracy.
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While specific experimental protocols for determining the solubility of dazomet in the cited

organic solvents are not readily available in the public domain, a general methodology can be

outlined based on established international guidelines, such as the OECD Test Guideline 105.

This guideline details two primary methods for determining the solubility of chemical

substances: the Flask Method and the Column Elution Method. Given the solubility range of

dazomet in many organic solvents (greater than 10⁻² g/L), the Flask Method is the more

appropriate general procedure.

Principle of the Flask Method
The Flask Method involves saturating the solvent with the test substance at a specific

temperature and then measuring the concentration of the substance in the saturated solution.

General Experimental Workflow
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess Dazomet

Add to a known volume of organic solvent in a flask

 

Seal the flask

 

Agitate at a constant temperature (e.g., 20°C) for a defined period (e.g., 24-48 hours) to reach equilibrium

 

Allow undissolved Dazomet to settle

 

Take an aliquot of the clear supernatant

 

Filter or centrifuge to remove any remaining solid particles

 

Determine the concentration of Dazomet in the aliquot

 

Utilize an appropriate analytical method (e.g., HPLC-UV)

 

Click to download full resolution via product page

Fig. 1: General workflow for determining Dazomet solubility using the Flask Method.
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Key Steps in the Experimental Protocol:
Preparation of the Saturated Solution: An excess amount of pure, crystalline dazomet is
added to a flask containing the organic solvent of interest. The flask is then sealed to prevent

solvent evaporation.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant, controlled temperature (typically 20 ± 0.5 °C) for a sufficient period to allow the

system to reach equilibrium. A preliminary test is often conducted to determine the time

required to achieve saturation.

Phase Separation: Once equilibrium is reached, the agitation is stopped, and the

undissolved dazomet is allowed to settle. A sample of the clear, saturated supernatant is

carefully withdrawn. To ensure no solid particles are included in the sample for analysis, it is

recommended to centrifuge or filter the aliquot.

Analysis of Dazomet Concentration: The concentration of dazomet in the saturated solvent

is determined using a validated analytical method. High-Performance Liquid

Chromatography (HPLC) with UV detection is a common and suitable technique for the

quantitative analysis of dazomet.[5] A calibration curve is prepared using standard solutions

of dazomet of known concentrations to accurately quantify the amount in the experimental

sample.

Logical Relationships in Solubility Determination
The determination of solubility involves a series of logical steps and considerations to ensure

accurate and reproducible results. The following diagram illustrates the decision-making

process and key relationships in a typical solubility study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.researchgate.net/publication/8477259_Evaluation_of_Common_Organic_Solvents_for_Gas_Chromatographic_Analysis_and_Stability_of_Multiclass_Pesticide_Residues
https://www.benchchem.com/product/b121842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Inputs & ConsiderationsExperimental Process

Validation & Confirmation

Final Output

Pure Dazomet (>98%)

Main Experiment (Flask Method)

High-purity Organic Solvent Calibrated Analytical Equipment (e.g., HPLC)

Data Acquisition (e.g., Chromatograms)

Temperature Control SystemPreliminary Test to Estimate Solubility & Equilibration Time

Informs

Generates

Replicate Experiments (e.g., n=3)

Data for

Statistical Analysis (Mean, SD)

Input for

Reported Solubility Value (e.g., g/100 mL at 20°C)

Yields

Click to download full resolution via product page

Fig. 2: Logical flow for a robust solubility determination study.
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This guide provides a foundational understanding of dazomet's solubility in organic solvents,

crucial for its handling, formulation, and analysis. For specific applications, it is recommended

to perform solubility tests under the exact conditions of intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hrcak.srce.hr [hrcak.srce.hr]

2. oecd.org [oecd.org]

3. filab.fr [filab.fr]

4. acri.gov.tw [acri.gov.tw]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Solubility Profile of Dazomet in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121842#dazomet-solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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